Cas no 565443-18-7 (2-(2,5-Dimethylphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate)

• Product Name: 2-(2,5-Dimethylphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate
• CAS No: 565443-18-7
• MF: C₁₆H₁₄ClNO₃
• MW: 303.740263462067
• CID: 6356091
• PubChem ID: 2515362
• Update Time: 2025-06-14

2-(2,5-Dimethylphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26584294
• AB00741127-01
• Z19817940
• AKOS033713312
• SR-01000074381
• 2-(2,5-dimethylphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate
• 565443-18-7
• SR-01000074381-1
• 2-(2,5-Dimethylphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate

• Inchi： 1S/C16H14ClNO3/c1-10-5-6-11(2)13(8-10)14(19)9-21-16(20)12-4-3-7-18-15(12)17/h3-8H,9H2,1-2H3
• InChI Key： UMHBYIMLVPPZHY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(=O)OCC(C1C=C(C)C=CC=1C)=O

Computed Properties

• Exact Mass: 303.0662210g/mol
• Monoisotopic Mass: 303.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 56.3Ų

Additional information on 2-(2,5-Dimethylphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate

Comprehensive Overview of 2-(2,5-Dimethylphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate (CAS No. 565443-18-7)

In the realm of specialty chemicals, 2-(2,5-Dimethylphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate (CAS No. 565443-18-7) stands out as a compound of significant interest due to its unique structural properties and potential applications. This ester derivative, combining a 2-chloropyridine-3-carboxylate moiety with a 2,5-dimethylphenyl group, has garnered attention in pharmaceutical and agrochemical research. Its molecular formula, C₁₆H₁₄ClNO₃, reflects a balanced hydrophobicity and reactivity, making it a versatile intermediate in synthetic chemistry.

Recent trends in chemical research highlight a growing demand for heterocyclic compounds like 2-chloropyridine derivatives, which are frequently searched in academic and industrial databases. Users often inquire about their synthesis methods, biological activity, and applications in drug discovery. This compound’s 2,5-dimethylphenyl component further enhances its stability, a feature highly valued in the development of photoactive materials and catalysts.

The CAS No. 565443-18-7 is particularly notable for its role in cross-coupling reactions, a hotspot in modern organic chemistry. Researchers frequently explore its potential in Suzuki-Miyaura or Buchwald-Hartwig reactions, where its chloropyridine group acts as a leaving group. Such reactions are pivotal for constructing complex molecules, aligning with the current focus on sustainable synthesis and green chemistry.

From an analytical perspective, 2-(2,5-Dimethylphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate exhibits distinct spectral characteristics. Its NMR and mass spectrometry profiles are often discussed in forums, with users seeking data on fragmentation patterns and peak assignments. These details are crucial for quality control in industrial settings, where purity standards and batch consistency are paramount.

In the context of intellectual property, patents involving this compound frequently cite its utility in crop protection formulations. The agrochemical industry values its potential as a synergist or metabolite modulator, addressing global challenges like pest resistance. This aligns with searches for next-generation agrochemicals and environmentally friendly pesticides.

Handling and storage recommendations for CAS No. 565443-18-7 emphasize moisture-sensitive conditions due to its ester linkage. Safety data sheets (SDS) often highlight the need for inert atmosphere storage, a topic frequently queried by laboratory personnel. Such precautions ensure the compound’s longevity and reactivity retention, critical for high-throughput screening applications.

Looking ahead, the demand for custom synthesis of 2-(2,5-Dimethylphenyl)-2-oxoethyl 2-chloropyridine-3-carboxylate is projected to rise, driven by its adaptability in medicinal chemistry and material science. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further positions it as a compound of future relevance, resonating with searches for time-efficient synthetic routes.